Cas no 56682-02-1 (5-amino-2-methyl-3-nitrobenzenesulfonic Acid)

5-amino-2-methyl-3-nitrobenzenesulfonic Acid structure
56682-02-1 structure
Product name:5-amino-2-methyl-3-nitrobenzenesulfonic Acid
CAS No:56682-02-1
MF:C7H8N2O5S
MW:232.213820457458
CID:945782
PubChem ID:341071

5-amino-2-methyl-3-nitrobenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-methyl-3-nitrobenzenesulfonic Acid
    • DTXSID40321261
    • NSC372528
    • 56682-02-1
    • SCHEMBL9338771
    • NSC-372528
    • Inchi: InChI=1S/C7H8N2O5S/c1-4-6(9(10)11)2-5(8)3-7(4)15(12,13)14/h2-3H,8H2,1H3,(H,12,13,14)
    • InChI Key: LTYYONSWQIPDTA-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C(C=C1S(=O)(=O)O)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 232.01544
  • Monoisotopic Mass: 232.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.628
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.639
  • PSA: 123.53

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